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Compound of Interest

Compound Name: 2-Ethoxyoctan-1-amine

Cat. No.: B15310449 Get Quote

This technical support center provides guidance on the handling, storage, and troubleshooting

of 2-Ethoxyoctan-1-amine for researchers, scientists, and drug development professionals.

The information provided is based on the general properties of aliphatic and ethoxylated

amines and should be supplemented with institution-specific safety protocols.

Frequently Asked Questions (FAQs)
Q1: What is 2-Ethoxyoctan-1-amine and what are its primary applications?

A1: 2-Ethoxyoctan-1-amine is a primary aliphatic amine with an ether linkage. While specific

research on this compound is not widely published, similar long-chain ethoxylated amines are

used as surfactants, emulsifiers, corrosion inhibitors, and as intermediates in the synthesis of

more complex molecules in various industries, including pharmaceuticals and agrochemicals.

[1][2][3] Their utility stems from the combination of a hydrophobic alkyl chain and a hydrophilic

amine group.

Q2: What are the main hazards associated with 2-Ethoxyoctan-1-amine?

A2: Aliphatic amines are typically corrosive and can cause severe skin burns and eye damage.

[4] They can be harmful if swallowed or inhaled.[4] Due to their basic nature, they can react

exothermically with acids. It is crucial to handle this chemical in a well-ventilated area and with

appropriate personal protective equipment (PPE).[4][5]

Q3: What are the recommended storage conditions for 2-Ethoxyoctan-1-amine?
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A3: 2-Ethoxyoctan-1-amine should be stored in a cool, dry, and well-ventilated area, away

from incompatible materials such as acids and oxidizing agents.[5] The container should be

kept tightly closed to prevent absorption of moisture and carbon dioxide from the air, which can

lead to carbonate formation.[5] Storage in containers made of stainless steel (304L or 316L) or

high-density polyethylene (HDPE) is generally recommended for ethanolamines.[6]

Q4: How should I dispose of waste 2-Ethoxyoctan-1-amine?

A4: Waste disposal should be carried out in accordance with local, state, and federal

regulations. Due to its potential toxicity, it should not be released into the environment.[5]

Typically, it would be collected in a designated, labeled waste container and disposed of

through a licensed chemical waste disposal company.
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Issue Potential Cause Troubleshooting Steps

Product Discoloration

(Yellowing)
Oxidation or contamination.

1. Ensure the container is

tightly sealed to minimize air

exposure.[6]2. Store under an

inert atmosphere (e.g.,

nitrogen or argon) if high purity

is required.3. Check for

contaminants in the storage

container or transfer

equipment.

Formation of Precipitate

Absorption of atmospheric

CO2 leading to carbonate salt

formation.

1. Minimize exposure to air

during handling and storage.2.

Use a drying tube on the

container opening if frequently

accessed.3. If a precipitate has

formed, it may be possible to

dissolve it by gentle warming

and agitation, though this may

not be suitable for all

applications.

Inconsistent Experimental

Results

Product degradation or

presence of impurities.

1. Verify the purity of the amine

using appropriate analytical

techniques (e.g., GC-MS,

NMR).2. Ensure proper

storage conditions have been

maintained.3. Consider that

ethoxylated amines can

undergo degradation,

especially at elevated

temperatures or in the

presence of oxygen.

Foaming in Solution Presence of surface-active

impurities or inherent

surfactant properties of the

amine.

1. If foaming is undesirable,

consider using a defoaming

agent that is compatible with

your system.2. Investigate
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potential sources of

contamination, such as

hydrocarbons, that can induce

foaming.[7]3. The foaming

behavior of ethoxylated

amines can be influenced by

pH, temperature, and the

presence of salts.[8]

Physicochemical Properties (Representative Data
for Similar Aliphatic Amines)

Property Representative Value

Appearance Colorless to pale yellow liquid

Odor Amine-like, fishy[9]

Boiling Point Varies with chain length and branching

Density ~ 0.8 - 0.9 g/mL

Solubility
Sparingly soluble in water; soluble in organic

solvents

pH Basic

Note: This data is representative of similar aliphatic amines and should not be taken as exact

values for 2-Ethoxyoctan-1-amine. Always refer to the supplier-specific certificate of analysis

for precise data.
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Material Compatibility

Metals

Stainless Steel (304, 316) Excellent[6]

Carbon Steel Fair (may cause discoloration)[6]

Aluminum Not Recommended (can corrode)[6]

Brass, Bronze, Copper Not Recommended

Plastics

High-Density Polyethylene (HDPE) Good[6]

Low-Density Polyethylene (LDPE) Fair

Polypropylene (PP) Good

Polytetrafluoroethylene (PTFE) Excellent

Polyvinyl Chloride (PVC) Poor to Fair

Elastomers

Buna-N (Nitrile) Poor

EPDM Fair

Viton® Good

Compatibility can be affected by temperature, concentration, and specific formulation. It is

recommended to perform specific compatibility testing for critical applications.[10]

Experimental Protocol: Preparation of a Standard
Solution
Objective: To prepare a 100 mM stock solution of 2-Ethoxyoctan-1-amine in isopropanol.

Materials:

2-Ethoxyoctan-1-amine
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Anhydrous isopropanol

Volumetric flasks (10 mL and 100 mL)

Glass pipettes or calibrated micropipettes

Analytical balance

Appropriate PPE (safety glasses, lab coat, chemically resistant gloves)

Procedure:

Work in a Fume Hood: All handling of 2-Ethoxyoctan-1-amine should be performed in a

certified chemical fume hood.[4]

Calculate Required Mass: Determine the mass of 2-Ethoxyoctan-1-amine needed. (Molar

Mass of C10H23NO ≈ 173.30 g/mol ). For 100 mL of a 100 mM solution, you would need:

0.1 L * 0.1 mol/L * 173.30 g/mol = 1.733 g.

Weigh the Amine: Tare a clean, dry beaker on the analytical balance. Carefully transfer

approximately 1.733 g of 2-Ethoxyoctan-1-amine into the beaker. Record the exact mass.

Dissolve the Amine: Add a small amount of isopropanol to the beaker and gently swirl to

dissolve the amine.

Transfer to Volumetric Flask: Quantitatively transfer the dissolved amine to a 100 mL

volumetric flask. Rinse the beaker several times with small volumes of isopropanol and add

the rinsings to the flask to ensure all the amine is transferred.

Bring to Volume: Carefully add isopropanol to the volumetric flask until the bottom of the

meniscus is level with the calibration mark.

Mix Thoroughly: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Label and Store: Label the flask with the chemical name, concentration, solvent, date of

preparation, and your initials. Store the solution in a tightly sealed container under the

recommended storage conditions.
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Diagrams

Troubleshooting Workflow for Product Discoloration
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Caption: Troubleshooting workflow for discolored 2-Ethoxyoctan-1-amine.

Safe Handling Workflow for Liquid Amines

Start: Need to Handle Liquid Amine
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Work in a Certified
Chemical Fume Hood

Dispense Required Amount

Immediately Seal
Original Container

Use in Experiment

Dispose of Waste in
Designated Container
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End
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Caption: General workflow for safely handling liquid amines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b15310449?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15310449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

